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Compound of Interest

Compound Name: Quinoline-2,4-dicarboxamide

CAS No.: 32743-31-0

Cat. No.: B11892043

Get Quote

Executive Summary
The development of small molecules capable of selectively targeting non-canonical nucleic

acid structures is a frontier in targeted oncology and molecular diagnostics. Among these, bis-

methylquinolinium-pyridine-2,6-dicarboxamide hybrid structures—most notably the

paradigmatic ligand 360A—have emerged as a highly versatile chemotype. By exploiting a

preorganized structural geometry, these molecules function as potent and selective G-

quadruplex (G4) stabilizers and sensitive fluorescent anion sensors. This guide deconstructs

the structural causality, structure-activity relationships (SAR), and self-validating experimental

workflows required to synthesize and evaluate these advanced molecular probes.

Molecular Architecture & Mechanism of Action
The efficacy of bis-methylquinolinium-pyridine-2,6-dicarboxamide derivatives is not accidental;

it is the result of precise geometric and electrostatic engineering. The molecular architecture

relies on three synergistic components:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b11892043#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11892043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Pyridine-2,6-dicarboxamide Scaffold: The central pyridine or naphthyridine module,

combined with a carboxamide linker, exhibits restricted bond rotation. Causality: This steric

impairment forces the ligand to adopt a highly rigid, "V-shape" conformation. This

preorganized geometry perfectly mimics the planar, external surface of a terminal G-tetrad,

maximizing

stacking interactions .

Bis-quinolinium/Isoquinolinium Arms: These extended aromatic systems provide the

necessary surface area to anchor the molecule to the G-quadruplex via non-covalent

-stacking.

N-Methylation (Charge Insertion): The insertion of a positive charge upon the methylation of

the quinoline/isoquinoline nitrogen is the primary driver of target selectivity. Causality: The

cationic centers generate strong electrostatic attraction toward the polyanionic DNA

backbone and the electronegative central channel of the G-quadruplex. This charge insertion

is what shifts the molecule from a moderate binder to a highly selective G4 stabilizer over

double-stranded DNA (dsDNA) .
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Mechanism of bis-methylquinolinium ligands stabilizing G4 DNA to induce polymerase arrest.

Structure-Activity Relationship (SAR) Dynamics
The functional output of these hybrid structures is highly sensitive to positional isomerism. A

systematic SAR evaluation reveals how subtle shifts in atomic connectivity dictate biological

and chemical utility.

G-Quadruplex Stabilization (Oncology Applications)
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Thermal denaturation experiments and molecular dynamics (MD) simulations demonstrate that

the relative spatial orientation of the two methylated quinoline rings determines the binding

mode. Isomers possessing a 1,3-position between the charged methylquinolinium nitrogen and

the amide linker are the most potent G4 stabilizers. This specific geometry aligns the cationic

centers perfectly with the grooves of parallel G4 structures (such as those found in the k-RAS

promoter), locking the DNA in a conformation that prevents polymerase processing .

Conversely, non-methylated derivatives with a 1,4-position act only as moderate stabilizers with

a preference for hybrid human telomeric (h-Telo) G4s.

Fluorescent Anion Sensing (Diagnostic Applications)
Beyond DNA binding, the rigid preorganization of the pyridine-2,6-dicarboxamide core makes it

an exceptional hydrogen-bond donor for anion recognition in aqueous media. Dicarboxamide

derivatives of 3- and 6-aminoquinoline exhibit unusually low

values (8.1–9.3) for amides. Causality: The high acidity of the amides, combined with the rigid
receptor structure, allows for efficient ground-state complexation with nucleotides (e.g., ATP),
pyrophosphate, and halides. This binding triggers a measurable fluorescence quenching effect,
enabling these molecules to act as highly sensitive chemical sensors .

Quantitative SAR Profiling
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Standardized Experimental Workflows
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To ensure high scientific integrity, the following protocols are designed as self-validating

systems. Internal controls are built into the methodology to rule out false positives and confirm

mechanistic causality.

Workflow 1: Chemical Synthesis of Ligand Analogs

2,6-Pyridinedicarbonyl
Dichloride

Condensation (Reflux, Toluene)
Amide Bond Formation

Aminoquinoline
Derivatives

Non-Methylated Intermediate
(Moderate G4 Binder)

Methylation (CH3I)
Charge Insertion

Bis-methylquinolinium Iodide
(Potent G4 Stabilizer)
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Step-by-step synthesis workflow of bis-methylquinolinium-pyridine-2,6-dicarboxamide.

Step-by-Step Methodology:

Condensation: React 2,6-pyridinedicarbonyl dichloride with the selected aminoquinoline or

amino-isoquinoline isomer (1:2 molar ratio) in anhydrous toluene. Reflux the mixture for 12

hours.
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Intermediate Isolation: Cool the reaction to room temperature. Filter the resulting precipitate,

wash with cold toluene and diethyl ether, and dry under vacuum to yield the non-methylated

pyridine-2,6-dicarboxamide intermediate.

Methylation (Charge Insertion): Suspend the intermediate in a polar aprotic solvent (e.g.,

DMF or acetonitrile). Add an excess of methyl iodide (

) and stir at 60°C for 24 hours.

Purification: Precipitate the final bis-methylquinolinium iodide salt using diethyl ether. Filter

and confirm purity via

-NMR and high-resolution mass spectrometry (HRMS).

Workflow 2: Self-Validating FRET Melting Assay
This assay measures the thermal stabilization (

) of G4 structures by the ligand.

Self-Validating Mechanism: The protocol mandates the inclusion of a double-stranded DNA

competitor (ds26). If the ligand maintains a high

for the G4 sequence despite the presence of excess ds26, the system self-validates that the
ligand's affinity is strictly G4-selective, ruling out generalized electrostatic DNA binding.

Step-by-Step Methodology:

Oligonucleotide Preparation: Dilute dual-labeled oligonucleotides (e.g., FAM at the 5'-end,

TAMRA at the 3'-end) representing target G4s (h-Telo, k-RAS) to 400 nM in potassium

cacodylate buffer (pH 7.4).

G4 Annealing: Heat the oligonucleotides to 95°C for 5 minutes, then slowly cool to room

temperature over 4 hours to allow proper intramolecular G4 folding.

Ligand Incubation: In a 96-well PCR plate, mix the annealed G4 (final concentration 200 nM)

with varying concentrations of the synthesized ligand (0.5 to 5
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M). In parallel wells, add 10

M of unlabeled ds26 competitor.

Thermal Denaturation: Process the plate in a real-time PCR thermocycler. Increase the

temperature from 25°C to 95°C at a rate of 1°C/min, recording FAM fluorescence. Calculate

the melting temperature (

) from the first derivative of the melting curve.

Workflow 3: PCR-Stop Assay
This assay evaluates the ligand's ability to physically block Taq polymerase by locking the DNA

template in a G4 conformation.

Self-Validating Mechanism: The assay runs a wild-type template (capable of forming G4)

alongside a mutated template (incapable of forming G4). If polymerase extension is inhibited

in the wild-type but proceeds normally in the mutant, the system proves that inhibition is

caused by G4 stabilization, not by ligand-induced denaturation of the Taq polymerase

enzyme itself.

Step-by-Step Methodology:

Primer Annealing: Mix the DNA template (wild-type or mutant) with a fluorescently labeled

complementary primer in PCR buffer. Heat to 95°C and cool to room temperature.

Ligand Addition: Add the bis-methylquinolinium ligand at varying concentrations and incubate

at room temperature for 30 minutes to allow G4-ligand complexation.

Extension: Add Taq polymerase and dNTPs. Incubate at 60°C for 30 minutes to allow primer

extension.

Analysis: Stop the reaction with formamide loading dye. Resolve the products on a 15%

denaturing polyacrylamide gel and visualize via fluorescence imaging. A truncated product

band indicates successful polymerase arrest at the G4 site.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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